Cas no 2138187-01-4 (1H-2-Benzopyran-3-carbonitrile, 7-(1,1-dimethylethyl)-3,4-dihydro-1-oxo-)

• Product Name: 1H-2-Benzopyran-3-carbonitrile, 7-(1,1-dimethylethyl)-3,4-dihydro-1-oxo-
• CAS No: 2138187-01-4
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 5259851
• Update Time: 2025-05-23

1H-2-Benzopyran-3-carbonitrile, 7-(1,1-dimethylethyl)-3,4-dihydro-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carbonitrile, 7-(1,1-dimethylethyl)-3,4-dihydro-1-oxo-

• Inchi： 1S/C14H15NO2/c1-14(2,3)10-5-4-9-6-11(8-15)17-13(16)12(9)7-10/h4-5,7,11H,6H2,1-3H3
• InChI Key： GNSGZXPMOCQEHZ-UHFFFAOYSA-N
• SMILES： C1(C#N)OC(=O)C2=CC(C(C)(C)C)=CC=C2C1

Additional information on 1H-2-Benzopyran-3-carbonitrile, 7-(1,1-dimethylethyl)-3,4-dihydro-1-oxo-

Introduction to 1H-2-Benzopyran-3-carbonitrile, 7-(1,1-dimethylethyl)-3,4-dihydro-1-oxo and Its Significance in Modern Chemical Research

The compound identified by the CAS number 2138187-01-4, known chemically as 1H-2-Benzopyran-3-carbonitrile, 7-(1,1-dimethylethyl)-3,4-dihydro-1-oxo, represents a fascinating molecule with a rich structural framework that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the benzopyran class, which is renowned for its diverse biological activities and potential applications in drug development. The presence of functional groups such as the nitrile group and the oxo group, along with the sterically hindered tert-butyl substituent at the 7-position, contributes to its unique chemical properties and reactivity.

One of the most compelling aspects of this compound is its structural complexity, which allows for a wide range of possible interactions with biological targets. The benzopyran core is a privileged scaffold in medicinal chemistry due to its ability to mimic natural products and interact with various enzymes and receptors. In particular, the 3-position nitrile group can serve as a versatile handle for further derivatization, enabling the synthesis of analogs with tailored pharmacological profiles. This flexibility has made 1H-2-Benzopyran-3-carbonitrile, 7-(1,1-dimethylethyl)-3,4-dihydro-1-oxo a valuable intermediate in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of this compound. Studies have demonstrated that the steric bulk provided by the tert-butyl group can enhance binding affinity to certain protein targets, making it an attractive moiety for designing potent inhibitors. Additionally, the oxo group at the 1-position introduces electrophilic characteristics that can be exploited in cross-coupling reactions, facilitating further functionalization. These features have been leveraged in recent synthetic strategies aimed at generating libraries of benzopyran derivatives for high-throughput screening.

In the realm of biological activity, 1H-2-Benzopyran-3-carbonitrile, 7-(1,1-dimethylethyl)-3,4-dihydro-1-oxo has shown promise in preclinical studies as a modulator of various biological pathways. Research has indicated that derivatives of this compound may exhibit anti-inflammatory properties by interacting with cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs). Furthermore, its structural motif is reminiscent of several known bioactive natural products, suggesting potential applications in anti-cancer therapy. The nitrile group has been particularly noted for its ability to engage with metalloproteinases, which are often overexpressed in tumor cells.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Traditional approaches often involve multi-step sequences starting from readily available precursors such as coumarins or chromans. Recent methodologies have focused on catalytic strategies employing transition metals to streamline the synthesis while maintaining high regioselectivity. For instance, palladium-catalyzed coupling reactions have been employed to construct the benzopyran core efficiently. Additionally, protecting group strategies have been refined to ensure compatibility during different functionalization steps.

The role of CAS number 2138187-01-4 in academic and industrial research cannot be overstated. It serves as a reference point for scientists exploring novel synthetic pathways and pharmacological applications. The growing interest in heterocyclic compounds like benzopyrans underscores their importance as building blocks for drug discovery. As computational tools become more sophisticated, virtual screening techniques are increasingly used to identify promising derivatives of this compound before experimental validation.

Future directions in research may focus on exploring enantioselective synthesis methods to access chiral derivatives of 1H-2-Benzopyran-3-carbonitrile, 7-(1,1-dimethylethyl)-3,4-dihydro-1-oxo. Such enantiomerically pure compounds could exhibit enhanced selectivity and reduced side effects compared to racemic mixtures. Moreover, green chemistry principles are being integrated into synthetic protocols to minimize waste and improve sustainability. This aligns with broader industry efforts to develop environmentally friendly methodologies for producing complex molecules.

The versatility of this compound also makes it a valuable tool for academic teaching and training programs. Its synthesis and characterization provide students with hands-on experience in advanced organic chemistry techniques while highlighting the importance of structural diversity in drug design. As research continues to uncover new applications for benzopyran derivatives like CAS number 2138187-01-4, it is clear that this molecule will remain a cornerstone of modern chemical biology and pharmaceutical innovation.